Cas no 1256359-99-5 (tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate)

Technical Introduction: tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate is a boronic ester derivative of a protected indole scaffold, commonly employed in Suzuki-Miyaura cross-coupling reactions. The tert-butyloxycarbonyl (Boc) group enhances stability and handling, while the dioxaborolane moiety facilitates efficient boron-mediated transformations. Its methoxy-substituted indole core offers versatility in constructing complex heterocyclic systems, making it valuable in pharmaceutical and agrochemical synthesis. The compound's air- and moisture-stable properties simplify storage and handling compared to more reactive boronic acids. Its compatibility with diverse reaction conditions underscores its utility as an intermediate in medicinal chemistry and materials science.

tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate structure

1256359-99-5 structure

Product Name:tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate

CAS No:1256359-99-5

MF:C₂₀H₂₈BNO₅

MW:373.251026153564

MDL:MFCD16295115

CID:1024908

PubChem ID:53217218

Update Time:2025-05-27

tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
- 1-Boc-5-Methoxyindole-3-boronic acid, pinacol ester
- tert-Butyl5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
- AKOS015999333
- tert-butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate
- SCHEMBL1356725
- 1256359-99-5
- DTXSID90682319
- DB-363365
- CS-0173856
- MFCD16295115
- 1-Boc-5-Methoxyindole-3-boronic acid pinacol ester
- 1H-Indole-1-carboxylic acid, 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester
- IRZPWZYCUJFBJB-UHFFFAOYSA-N
- AS-43910
- MDL： MFCD16295115
- Inchi： 1S/C20H28BNO5/c1-18(2,3)25-17(23)22-12-15(14-11-13(24-8)9-10-16(14)22)21-26-19(4,5)20(6,7)27-21/h9-12H,1-8H3
- InChI Key： IRZPWZYCUJFBJB-UHFFFAOYSA-N
- SMILES： O1B(C2=CN(C(=O)OC(C)(C)C)C3C=CC(=CC2=3)OC)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 373.20600
Monoisotopic Mass: 373.2060532g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 557
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.9Å²

Experimental Properties

PSA: 58.92000
LogP: 3.73230

tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	091520-250mg	tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate, 95+%	1256359-99-5	95+%	250mg	$303.00	2023-09-09
Matrix Scientific	091520-1g	tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate, 95+%	1256359-99-5	95+%	1g	$672.00	2023-09-09
Fluorochem	213713-250mg	tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate	1256359-99-5	95%	250mg	￡188.00	2022-02-28
Fluorochem	213713-1g	tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate	1256359-99-5	95%	1g	￡376.00	2022-02-28
TRC	B657048-25mg	1-Boc-5-Methoxyindole-3-boronic acid, pinacol ester	1256359-99-5		25mg	$ 69.00	2023-04-18
TRC	B657048-50mg	1-Boc-5-Methoxyindole-3-boronic acid, pinacol ester	1256359-99-5		50mg	$ 98.00	2023-04-18
TRC	B657048-100mg	1-Boc-5-Methoxyindole-3-boronic acid, pinacol ester	1256359-99-5		100mg	$ 150.00	2023-04-18
TRC	B657048-250mg	1-Boc-5-Methoxyindole-3-boronic acid, pinacol ester	1256359-99-5		250mg	$ 270.00	2023-04-18
Alichem	A199008138-1g	tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate	1256359-99-5	95%	1g	$549.00	2023-09-03
Chemenu	CM136640-100mg	tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate	1256359-99-5	95%	100mg	$***	2023-04-03

tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate Production Method

tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate Suppliers

Amadis Chemical Company Limited

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(CAS:1256359-99-5)tert-Butyl 5-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate

Order Number:A890090

Stock Status:in Stock

Quantity:25g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:31

Price ($):1717.0/499.0

Email:sales@amadischem.com

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